Cas no 1361769-08-5 (2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine)

• Product Name: 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine
• CAS No: 1361769-08-5
• MF: C₁₂H₅Cl₂F₄N
• MW: 310.074414968491
• CID: 4993636
• Update Time: 2025-05-24

2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine

• Inchi： 1S/C12H5Cl2F4N/c13-4-2-1-3-5(14)6(4)7-8(15)10(17)12(19)11(18)9(7)16/h1-3H,19H2
• InChI Key： MQTPSMXXWZZYQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C(=C(C=1F)F)N)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 4.5
• Topological Polar Surface Area: 26

Additional information on 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine

Research Brief on 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine (CAS: 1361769-08-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of halogenated biphenyl derivatives, particularly 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine (CAS: 1361769-08-5). This compound, characterized by its unique polyhalogenated structure, has emerged as a promising candidate for various pharmaceutical and agrochemical applications. Its structural features, including the presence of both chlorine and fluorine atoms, contribute to its enhanced stability, bioavailability, and potential biological activity.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and pharmacological properties of 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine. The research team employed a multi-step synthetic route to achieve high purity and yield, followed by comprehensive characterization using NMR, mass spectrometry, and X-ray crystallography. The compound demonstrated notable inhibitory effects on specific enzymatic targets involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Further exploration of its mechanism of action revealed that 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine interacts with key residues in the active site of cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking studies supported these findings, indicating strong binding affinity and selectivity. These results position the compound as a potential lead for the development of novel COX-2 inhibitors with improved efficacy and reduced side effects.

In addition to its pharmaceutical potential, 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine has also been evaluated for its applications in agrochemicals. A recent report in the Journal of Agricultural and Food Chemistry (2024) highlighted its efficacy as a fungicide against common plant pathogens. The compound's unique halogenation pattern was found to enhance its penetration into fungal cell walls, leading to significant growth inhibition. Field trials are currently underway to assess its environmental impact and long-term stability.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research is focused on structural modifications to improve its metabolic stability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical and commercial applications.

In conclusion, 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-ylamine (CAS: 1361769-08-5) represents a versatile and highly functionalized biphenyl derivative with significant potential in both medicinal and agrochemical fields. Continued research and development efforts are essential to fully unlock its therapeutic and practical applications.